Cas no 83382-71-2 (Praeruptorin C)

Praeruptorin C Properties

Names and Identifiers

• Praeruptorin C
• [(9R,10R)-8,8-dimethyl-10-(3-methylbutanoyloxy)-2-oxo-9,10-dihydropyrano[2,3-f]chromen-9-yl] (Z)-2-methylbut-2-enoate
• 2-methyl-10-(acetyloxy)-9,10-dihydro-8,8-dimethyl-2-oxo-2H,8H-benzo(1,2-b:3,4-b)dipyran-9-ol ester of 2-butenolc acid
• AKOS040758816
• 72463-77-5
• praeruptorine C
• Praeruptorin-C
• HY-N0079
• s9487
• DTXSID101100692
• MS-27584
• 83382-71-2
• Wulongensin A
• CS-0007119
• 2-Butenoic acid, 2-methyl-, (9R,10R)-9,10-dihydro-8,8-dimethyl-10-(3-methyl-1-oxobutoxy)-2-oxo-2H,8H-benzo[1,2-b:3,4-b']dipyran-9-yl ester, (2Z)-
• XCA46377
• DA-77031
• +Expand

• InChIKey： UFUVJROSOIXJGR-IULGZIFLSA-N
• Inchi： InChI=1S/C24H28O7/c1-7-14(4)23(27)30-22-21(29-18(26)12-13(2)3)19-16(31-24(22,5)6)10-8-15-9-11-17(25)28-20(15)19/h7-11,13,21-22H,12H2,1-6H3/b14-7-/t21-,22-/m1/s1
• SMILES： CC=C(C)C(=O)OC1C(C2=C(C=CC3=C2OC(=O)C=C3)OC1(C)C)OC(=O)CC(C)C

Computed Properties

• Exact Mass: 428.18400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 7
• Monoisotopic Mass: 428.18350323 g/mol
• Heavy Atom Count: 31
• Complexity: 779
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.4
• Topological Polar Surface Area: 88.1Ų
• Molecular Weight: 428.5

Experimental Properties

• LogP: 4.47240
• PSA: 92.04000
• Refractive Index: 1.56
• Boiling Point: 516.5°C at 760 mmHg
• Flash Point: 221.4°C
• Density: 1.22